Cas no 6034-44-2 (4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one)
6034-44-2 structure
Product Name:4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one
CAS No:6034-44-2
MF:C13H16N2O2
MW:232.278343200684
CID:1619852
PubChem ID:763762
Update Time:2025-04-21
4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one
- 2(1H)-Quinoxalinone, 4-acetyl-3,4-dihydro-1,3,3-trimethyl-
- 4-Acetyl-1,3,3-trimethyl-3,4-dihydro-1H-quinoxalin-2-one
- 6034-44-2
- Cambridge id 6034442
- AKOS000676350
- DTXSID40975743
- AB00102121-01
- HMS1676E04
- EU-0071294
- CHEMBL4524416
- STK874322
-
- Inchi: 1S/C13H16N2O2/c1-9(16)15-11-8-6-5-7-10(11)14(4)12(17)13(15,2)3/h5-8H,1-4H3
- InChI Key: UOTKUOBLNAOVQW-UHFFFAOYSA-N
- SMILES: O=C1C(C)(C)N(C(C)=O)C2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 232.12128
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
6034-44-2 (4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk